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Abstract
(1-Methyl-1H-imidazol-2-yl)methanamine is a substituted imidazole that serves as a crucial

building block in medicinal chemistry and drug discovery. Its structural motifs, a methylated

imidazole ring and a primary aminomethyl group, offer versatile points for chemical

modification, making it a valuable precursor for synthesizing a wide array of pharmacologically

active compounds. This guide provides an in-depth overview of the chemical properties, safety

protocols, handling procedures, and reactivity of (1-Methyl-1H-imidazol-2-yl)methanamine. It

is intended for researchers, scientists, and drug development professionals to ensure its safe

and effective use in the laboratory.

Chemical and Physical Properties
(1-Methyl-1H-imidazol-2-yl)methanamine is a solid compound at room temperature. A

comprehensive summary of its chemical and physical properties is provided below.
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Property Value Source(s)

Molecular Formula C₅H₉N₃ [1]

Molecular Weight 111.15 g/mol [1]

IUPAC Name
(1-methylimidazol-2-

yl)methanamine
[1]

CAS Number 124312-73-8 [1]

Appearance Solid

SMILES String Cn1ccnc1CN

InChI Key
PZSMLGOAJXSDMK-

UHFFFAOYSA-N

Hazard Identification and Safety Precautions
(1-Methyl-1H-imidazol-2-yl)methanamine is classified as a hazardous substance and must

be handled with appropriate care. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides a framework for its hazard identification.[1]

GHS Pictogram Signal Word Hazard Statements

Danger

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

Source: PubChem[1]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, all work with (1-Methyl-1H-imidazol-2-yl)methanamine should be

conducted in a certified laboratory chemical fume hood.[2][3] The following PPE is mandatory:
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Eye Protection: ANSI Z87.1-compliant chemical safety goggles or a face shield.[2]

Hand Protection: Nitrile gloves are recommended. Gloves must be inspected for pinholes

before use and disposed of after contamination. Proper glove removal technique is essential

to avoid skin contact.[2]

Body Protection: A fully-buttoned laboratory coat.[3]

First Aid Measures
In case of accidental exposure, immediate action is critical.[4][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids apart. Seek immediate medical attention.[4][5]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Safe Handling and Storage
Laboratory Handling

Dispensing: When handling the solid powder, avoid dust formation.[3][5] Use appropriate

tools and work within a fume hood to prevent inhalation.

Solution Preparation: Prepare solutions in a well-ventilated area, preferably within a fume

hood. For compounds with limited stability in solution, it is advisable to prepare them fresh

before each experiment.[7]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling the compound.[5]
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Spill Management and Waste Disposal
Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, use appropriate PPE, and clean the area with suitable tools. Place the spilled

material in a sealed, airtight container for hazardous waste disposal.[3]

Large Spills: In the event of a large spill outside a fume hood, evacuate the area immediately

and contact the institution's environmental health and safety (EH&S) department.[3]

Waste Disposal: Collect waste (pure compound and solutions) in a compatible, airtight, and

clearly labeled waste container. Store the waste container away from incompatible materials.

[2][3]

Storage and Stability
Proper storage is crucial to maintain the integrity of (1-Methyl-1H-imidazol-2-
yl)methanamine.

Solid Form: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] It is

recommended to store under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C to

minimize degradation.[7]

Solutions: Solutions are susceptible to degradation from factors like temperature, light, and

pH.[7] For optimal stability, prepare solutions fresh. If short-term storage is necessary, store

aliquots at -20°C, protected from light, and avoid repeated freeze-thaw cycles.[7]

Reactivity and Chemical Compatibility
The reactivity of (1-Methyl-1H-imidazol-2-yl)methanamine is primarily dictated by its primary

amine and the imidazole ring. The primary amine is nucleophilic and can participate in a variety

of reactions, including acylation, alkylation, and reductive amination. The imidazole ring is

aromatic and can undergo electrophilic substitution, although the N-methyl group influences the

regioselectivity.

Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[2][3][4]
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Illustrative Experimental Protocol: N-Acylation
The following protocol describes a general procedure for the N-acylation of (1-Methyl-1H-
imidazol-2-yl)methanamine with an acid chloride. This is a common transformation in drug

discovery to synthesize amide derivatives.

Step-by-Step Methodology
Reactant Preparation: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve (1-
Methyl-1H-imidazol-2-yl)methanamine (1.0 equivalent) and a non-nucleophilic base such

as triethylamine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or

THF).

Reaction Initiation: Cool the solution to 0°C using an ice bath. Slowly add a solution of the

desired acid chloride (1.1 equivalents) in the same anhydrous solvent dropwise to the stirred

reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate. Separate the organic layer.

Extraction: Extract the aqueous layer with the organic solvent (e.g., dichloromethane) three

times.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel.

Workflow Diagram
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Caption: Workflow for the N-acylation of (1-Methyl-1H-imidazol-2-yl)methanamine.

Applications in Research and Drug Discovery
The imidazole moiety is a privileged scaffold in medicinal chemistry, present in numerous

biologically active molecules.[8] (1-Methyl-1H-imidazol-2-yl)methanamine is a valuable

building block for synthesizing compounds that target a wide range of biological systems. The

primary amine serves as a handle for introducing various functional groups, allowing for the

exploration of structure-activity relationships (SAR). Imidazole derivatives have been

investigated for their potential as enzyme inhibitors, receptor agonists/antagonists, and

antimicrobial agents.[8][9] For instance, the structural similarity to histamine suggests potential

interactions with histamine receptors.[10]

Conclusion
(1-Methyl-1H-imidazol-2-yl)methanamine is a versatile and important compound in chemical

research and drug development. However, its hazardous properties necessitate strict

adherence to safety protocols. By understanding its chemical properties, implementing robust

engineering controls, using appropriate personal protective equipment, and following safe

handling and storage procedures, researchers can minimize risks and effectively utilize this

compound in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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